Application Note: In Vitro Functional Assessment of S107 Hydrochloride in Cardiomyocytes

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest

Compound Name:	*S107 hydrochloride*
Cat. No.:	*B2382890*

Get Quote

Abstract

This guide provides a comprehensive framework for designing and executing in vitro assays to evaluate the efficacy and mechanism of **S107 hydrochloride** on cardiomyocytes. S107 is a potent stabilizer of the ryanodine receptor 2 (RyR2), a critical intracellular calcium release channel.[1][2] Dysregulation of RyR2, leading to diastolic calcium leakage from the sarcoplasmic reticulum (SR), is a key pathological feature in various cardiac diseases, including heart failure and catecholaminergic polymorphic ventricular tachycardia (CPVT). S107 acts by enhancing the binding of calstabin2 (FKBP12.6) to RyR2, which stabilizes the channel in its closed state and prevents aberrant calcium leak.[1][3] This document details protocols for cardiomyocyte culture (both primary cells and cell lines), functional assessments of calcium handling and contractility, and electrophysiological and viability assays to provide a multi-parametric characterization of S107's effects.

Introduction: The Scientific Rationale for S107 Intervention

© 2026 BenchChem. All rights reserved.

Excitation-contraction coupling (ECC) is the fundamental process by which an electrical stimulus is converted into mechanical contraction in cardiomyocytes. A critical component of ECC is the precise regulation of intracellular calcium ([Ca^{2+}]i). The RyR2 channel, located on the SR membrane, is responsible for the large, transient release of Ca^{2+} that initiates myofilament contraction.

In pathological states, post-translational modifications such as PKA-dependent hyperphosphorylation can cause the regulatory protein calstabin2 to dissociate from RyR2.[1] This destabilizes the channel, increasing its open probability during diastole and resulting in a harmful "leak" of Ca^{2+} from the SR. This leak can elevate diastolic [Ca^{2+}]i, reduce the SR Ca^{2+} load available for subsequent contractions, and trigger delayed afterdepolarizations (DADs), which are precursors to fatal arrhythmias.[3]

S107 hydrochloride is a member of the "Rycal" class of drugs designed to specifically address this defect. By increasing the affinity of calstabin2 for RyR2, S107 effectively "plugs the leak," restoring normal SR Ca^{2+} handling without affecting normal Ca^{2+} signaling during ECC.[1][2][3] The following protocols are designed to empirically validate this mechanism of action in a controlled in vitro setting.

S107 Signaling Pathway and Mechanism of Action

// Edges PKA -> RyR2_closed [label=" destabilizes", dir=T, color="#EA4335"]; RyR2_closed -> Calstabin2_unbound [label=" causes dissociation", style=dashed, color="#EA4335"]; RyR2_closed -> RyR2_open [label=" transitions to"];

Ca_SR -> RyR2_open [dir=none]; RyR2_open -> Ca_leak [label=" results in"]; Ca_leak -> Arrhythmia [label=" promotes"];

S107 -> RyR2_open [label=" enhances Calstabin2\nrebinding", color="#34A853"]; RyR2_open -> RyR2_closed [label=" stabilizes", style=dashed, color="#34A853"];

RyR2_closed -> Contraction [label=" enables", color="#34A853"]; } ends_dot Caption: Mechanism of S107 action on the RyR2 channel.

Cardiomyocyte Cell Models: Choosing the Right System

© 2026 BenchChem. All rights reserved.

The choice of cell model is critical and depends on the experimental goals, balancing physiological relevance with throughput and ease of use.

- Primary Adult Ventricular Cardiomyocytes (e.g., Rat, Mouse): The gold standard for studying ECC and contractility. They are terminally differentiated, possess a mature sarcomeric structure, and closely mimic in vivo physiology.[4][5] However, their isolation is technically demanding, and they are difficult to maintain in culture for extended periods.[6][7][8]

- Immortalized Cell Lines (e.g., HL-1, AC16): These lines are proliferative, offering a consistent and readily available source of cells.[9][10] HL-1 cells, derived from mouse atria, can contract spontaneously and require specific culture conditions to maintain their cardiac phenotype.[11][12] AC16 cells are of human ventricular origin but are less mature than primary cells.[13][14] They are excellent for high-throughput screening and initial mechanism-of-action studies.

- Human Induced Pluripotent Stem Cell-Derived Cardiomyocytes (hiPSC-CMs): Represent the cutting edge for human-relevant in vitro studies and toxicity screening.[15][16] They can be generated from patient-specific lines, but exhibit a relatively immature, fetal-like phenotype that can affect experimental outcomes.[17]

Core Experimental Protocols

Protocol 3.1: Culture of Cardiomyocytes

3.1.1. Isolation and Culture of Primary Adult Rat Ventricular Cardiomyocytes (ARVCs) This protocol is adapted from established Langendorff-free and perfusion-based methods.[6][7][8] The core principle is to digest the extracellular matrix using collagenase delivered via coronary artery perfusion, allowing for the gentle dissociation of individual cells.[4][5]

- Materials:
  - Perfusion Buffer (Calcium-free Tyrode's solution)
  - Enzyme Solution (Perfusion Buffer + Collagenase Type II, Protease XIV)
  - Stop Solution (Perfusion Buffer + 10% Fetal Bovine Serum)
  - Calcium Reintroduction Buffers (Stop solution with incremental $CaCl_2$ concentrations)

© 2026 BenchChem. All rights reserved.

- Culture Medium (e.g., M199) supplemented with L-carnitine, creatine, taurine, and antibiotics.
- Laminin-coated culture dishes.

- Procedure:
  - Heart Excision: Anesthetize the rat and perform a thoracotomy. Rapidly excise the heart and place it in ice-cold saline solution to arrest contraction.[6]
  - Aortic Cannulation: Trim excess tissue and cannulate the aorta onto a Langendorff perfusion apparatus.
  - Calcium-Free Perfusion: Perfuse the heart with oxygenated, 37°C Perfusion Buffer for ~5 minutes to wash out blood and remove extracellular calcium, which is essential for disrupting cell-cell junctions.[4]
  - Enzymatic Digestion: Switch to the Enzyme Solution and perfuse for 10-20 minutes. The heart should become pale and flaccid.
  - Dissociation: Remove the heart from the cannula, trim the atria, and gently mince the ventricular tissue in Stop Solution. Pipette gently to release individual cardiomyocytes.[7]
  - Purification & Calcium Reintroduction: Filter the cell suspension through a cell strainer. Allow cardiomyocytes to settle by gravity. Gradually reintroduce calcium by resuspending the cell pellet in buffers with increasing calcium concentrations to prevent calcium paradox.
  - Plating: Plate the final suspension of rod-shaped, calcium-tolerant cardiomyocytes onto laminin-coated dishes in Culture Medium. Allow cells to attach for 1-2 hours before use.

3.1.2. Culture of HL-1 Atrial Cardiomyocytes This protocol follows the established method by Dr. W.C. Claycomb.[11]

- Materials:
  - Claycomb Medium (Sigma)

© 2026 BenchChem. All rights reserved.

- Supplements: 10% FBS, 0.1 mM Norepinephrine, 2 mM L-glutamine, Penicillin/Streptomycin.[11]
- Coating Solution: 0.02% Gelatin solution containing 5 µg/mL Fibronectin.[18][19]

- Procedure:
  - Coat Flasks: Coat culture flasks with the Gelatin/Fibronectin solution overnight at 37°C. [12]
  - Thawing: Rapidly thaw a vial of frozen HL-1 cells in a 37°C water bath.
  - Plating: Aspirate the coating solution and plate the thawed cells in pre-warmed supplemented Claycomb Medium.
  - Maintenance: Change the medium daily. HL-1 cells must be maintained at high density. Passage cells only when 100% confluent, using a 1:3 split ratio to prevent de-differentiation.[19]

Protocol 3.2: Calcium Transient Measurement

This assay directly visualizes the effect of S107 on intracellular calcium handling. It is designed to detect a reduction in diastolic calcium and a potential increase in SR calcium load, reflected in the transient amplitude.

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

- Materials:

© 2026 BenchChem. All rights reserved.

- Cultured cardiomyocytes on glass-bottom dishes.
- Tyrode's solution (or appropriate buffer).
- Calcium-sensitive fluorescent dye (e.g., Fluo-8 AM, Fura-2 AM).
- **S107 hydrochloride** stock solution (in DMSO or water).
- Fluorescence microscope with a high-speed camera and electrical field stimulation capabilities.

- Procedure:
  - Dye Loading: Incubate cells with the calcium dye (e.g., 5 µM Fluo-8 AM) in Tyrode's solution for 30 minutes at 37°C.[19][20]
  - Wash: Wash the cells twice with fresh Tyrode's solution to remove extracellular dye and allow for de-esterification.
  - Baseline Recording: Place the dish on the microscope stage. Elicit steady-state calcium transients by electrically pacing the cells at a physiological frequency (e.g., 1 Hz).[21] Record fluorescence intensity over time.
  - Compound Addition: Add **S107 hydrochloride** to the dish at the desired final concentration (e.g., 1-10 µM). Add an equivalent volume of vehicle (e.g., 0.1% DMSO) to control dishes.
  - Incubation: Incubate for 15-30 minutes.
  - Post-Treatment Recording: Record a second set of calcium transients under the same pacing conditions.
  - Data Analysis: Measure the following parameters from the fluorescence traces:
    - Diastolic Fluorescence (F_0): The baseline fluorescence between transients. A reduction post-S107 indicates a decrease in SR Ca^{2+} leak.

© 2026 BenchChem. All rights reserved.

- Transient Amplitude (ΔF): The peak fluorescence during systole minus the diastolic fluorescence. An increase may suggest a larger SR Ca^{2+} store.
- Transient Decay Rate (Tau): The time constant of the fluorescence decay, reflecting SERCA activity. S107 is not expected to directly alter this.[1]

Parameter	Expected Outcome with S107	Rationale
Diastolic $[Ca^{2+}]i$	Decrease	S107 stabilizes RyR2, reducing diastolic Ca^{2+} leak from the SR.[1]
Ca^{2+} Transient Amplitude	Increase or No Change	Reduced leak leads to higher SR Ca^{2+} load, potentially increasing release upon stimulation.
Ca^{2+} Transient Decay (Tau)	No Change	S107 does not directly target the SERCA pump responsible for Ca^{2+} reuptake.[1]

Protocol 3.3: Cardiomyocyte Contractility Assay

This assay measures the mechanical output of the cardiomyocytes, providing a functional correlate to the calcium transient data.

- Materials:
  - Cultured cardiomyocytes on a perfusion-ready dish.
  - Microscope with video edge-detection software (e.g., IonOptix) or high-speed video camera.
  - Electrical field stimulation.
- Procedure:

© 2026 BenchChem. All rights reserved.

- Setup: Place the dish on the microscope stage and select a single, rod-shaped, and clearly contracting cardiomyocyte (for primary cells) or a region of interest in a contracting monolayer.
- Baseline Recording: Pace the cells at 1 Hz and record several contraction-relaxation cycles. The software will track the cell edges or sarcomere length.
- Compound Addition & Incubation: Add S107 or vehicle as described in Protocol 3.2.
- Post-Treatment Recording: Record a new set of contractions.
- Data Analysis: Quantify the following parameters:[1][22]
  - Peak Shortening (PS): The maximum extent of cell shortening, expressed as a percentage of diastolic length.
  - Maximal Velocity of Shortening (+dL/dt): The peak rate of contraction.
  - Maximal Velocity of Relengthening (-dL/dt): The peak rate of relaxation.
  - Time to Peak Shortening (TPS): Time from stimulus to maximum contraction.

Parameter	Expected Outcome with S107	Rationale
Peak Shortening (PS)	Increase	Improved SR Ca^{2+} load leads to a more forceful contraction.[1][22]
+dL/dt	Increase	Correlates with increased amplitude and rate of Ca^{2+} release.[1]
-dL/dt	No Change	Relaxation is primarily dependent on Ca^{2+} reuptake, which is unaffected by S107.[1]

Protocol 3.4: Supporting Assays

© 2026 BenchChem. All rights reserved.

3.4.1. Electrophysiology (Patch Clamp or MEA) To confirm the specificity of S107 for RyR2, its effect on major cardiac ion channels should be assessed. Automated patch-clamp systems or multi-electrode arrays (MEAs) are suitable for this.[16][23][24] S107 is not expected to significantly alter action potential duration (APD) or major ionic currents (I_Na, I_Ca,L, I_Kr) at effective concentrations.[2][3]

3.4.2. Cytotoxicity Assay To ensure that observed functional changes are not due to cell death, a viability assay should be performed in parallel.

- Procedure:
  - Plate cardiomyocytes in a 96-well plate.
  - Treat cells with a range of S107 concentrations for a relevant duration (e.g., 24-48 hours).
  - Assess viability using a standard method, such as an MTT assay, which measures metabolic activity, or an impedance-based assay that monitors cell adhesion and integrity in real-time.[15][25][26]
  - The IC_{50} for cytotoxicity should be significantly higher than the concentrations used in functional assays.

Conclusion and Best Practices

The protocols outlined in this guide provide a robust framework for the in vitro evaluation of **S107 hydrochloride**. By combining direct measurements of calcium handling with functional contractility assays and supportive viability/specificity tests, researchers can build a comprehensive profile of S107's mechanism of action.

- Expert Insight: When working with primary cardiomyocytes, cell health is paramount. Ensure only calcium-tolerant, rod-shaped cells with clear striations are used for functional experiments. For cell lines, maintaining the differentiated phenotype through strict adherence to culture protocols is key.
- Self-Validation: Always include a vehicle control (e.g., 0.1% DMSO) to account for solvent effects. For disease models, an untreated disease group and a healthy control group are essential for contextualizing the effects of S107.

© 2026 BenchChem. All rights reserved.

- Data Interpretation: A successful experiment will demonstrate that S107, at non-toxic concentrations, reduces diastolic calcium levels and improves contractile function in cardiomyocytes, consistent with its known mechanism as an RyR2 stabilizer.

References

- JoVE. (2017). Isolation and Cultivation of Adult Rat Cardiomyocytes. Journal of Visualized Experiments. [Link]
- Bio-protocol. (2018). HL-1 Cardiomyocyte Culture. Bio-protocol. [Link]
- Aga, M. F., & Schotten, U. (2013). Adult ventricular cardiomyocytes: isolation and culture. Semantic Scholar. [Link]
- Guo, W., et al. (2021). The ryanodine receptor stabilizer S107 ameliorates contractility of adult Rbm20 knockout rat cardiomyocytes. Physiological Reports, 9(17), e15011. [Link]
- Schlüter, K. D., & Schreiber, D. (2005). Adult ventricular cardiomyocytes: isolation and culture. Methods in Molecular Biology, 290, 305-314. [Link]
- JoVE. (2020). Isolation, Transfection, and Long-Term Culture of Adult Mouse and Rat Cardiomyocytes. Journal of Visualized Experiments. [Link]
- O'Connell, T. D., et al. (2016). Isolation, Culture and Transduction of Adult Mouse Cardiomyocytes. eScholarship, University of California. [Link]
- Cytion. AC16 Cardiomyocyte Cell Line. [Link]
- Bettinger, C. J., et al. (2008). Long term culture of HL-1 cardiomyocytes in modular poly(ethylene glycol) microsphere-based scaffolds crosslinked in the phase separated state. Biomaterials, 29(15), 2334-2342. [Link]
- Multi Channel Systems. MEA Application Note: HL-1 Cardiac Cell Line by Dr. W. Claycomb. [Link]
- Barbiera, F., et al. (2021). The Ryanodine receptor stabilizer S107 fails to support motor neuronal neuritogenesis in vitro. Tissue & Cell, 73, 101625. [Link]

© 2026 BenchChem. All rights reserved.

- Amazon S3. Product sheet AC16 Cardiomyocyte Cell Line. [Link]
- Barbiera, F., et al. (2021). The Ryanodine receptor stabilizer S107 fails to support motor neuronal neuritogenesis in vitro. CoLab. [Link]
- Guo, W., et al. (2021). The ryanodine receptor stabilizer S107 ameliorates contractility of adult Rbm20 knockout rat cardiomyocytes. PubMed. [Link]
- Miklas, J. W., et al. (2019). High-Throughput Contractility Assay for Human Stem Cell-Derived Cardiomyocytes. Circulation Research. [Link]
- Dubois, F. N., et al. (2019). Are These Cardiomyocytes? Protocol Development Reveals Impact of Sample Preparation on the Accuracy of Identifying Cardiomyocytes by Flow Cytometry. Stem Cell Reports, 12(2), 307-319. [Link]
- Reitz, S. J., et al. (1992). Calcium transients in isolated cardiac myocytes are altered by 1,1,1-trichloroethane. Journal of Molecular and Cellular Cardiology, 24(7), 817-825. [Link]
- Kamelia, L., et al. (2020). Evaluation of in vitro models of stem cell-derived cardiomyocytes to screen for potential cardiotoxicity of chemicals. WUR eDepot. [Link]
- ResearchGate. Fig. 4. Calcium transients and contraction in myocytes treated with.... [Link]
- Ribeiro, A. J. S., et al. (2019). Considerations for an In Vitro, Cell-Based Testing Platform for Detection of Drug-Induced Inotropic Effects in Early Drug Development. Part 2: Designing and Fabricating Microsystems for Assaying Cardiac Contractility With Physiological Relevance Using Human iPSC-Cardiomyocytes. Frontiers in Pharmacology, 10, 89. [Link]
- Sala, L., et al. (2023). Evaluation of chronic drug-induced electrophysiological and cytotoxic effects using human-induced pluripotent stem cell-derived cardiomyocytes (hiPSC-CMs). Frontiers in Pharmacology. [Link]
- Uosaki, H., et al. (2015). Identification of Chemicals Inducing Cardiomyocyte Proliferation in Developmental Stage-Specific Manner with Pluripotent Stem Cells. Scientific Reports, 5, 14429. [Link]

© 2026 BenchChem. All rights reserved.

- Yang, X., et al. (2022). Reengineering an antiarrhythmic drug using patient hiPSC-cardiomyocytes to improve therapeutic potential and reduce toxicity. Cell Reports Medicine, 3(1), 100487. [Link]
- Metrion Biosciences. Chronic Cardiotoxicity Assay: hiPSC-Derived Cardiomyocytes. [Link]
- Alvarez-Baron, E., et al. (2019). Modulation of Calcium Transients in Cardiomyocytes by Transient Receptor Potential Canonical 6 Channels. Frontiers in Physiology, 10, 649. [Link]
- NC3Rs. Using human pluripotent stem cell-derived cardiomyocytes to test drug cardiac toxicity. [Link]
- Blinova, K., et al. (2017). Comprehensive Translational Assessment of Human-Induced Pluripotent Stem Cell Derived Cardiomyocytes for Evaluating Drug-Induced Arrhythmias. Toxicological Sciences, 155(1), 234-247. [Link]
- PubMed. (2019). High-Throughput Contractility Assay for Human Stem Cell-Derived Cardiomyocytes. [Link]
- ResearchGate. Fig. 1. Overview of the in vitro cardiomyocyte differentiation protocol.... [Link]
- Serena, E., et al. (2012). Micro-Arrayed Human Embryonic Stem Cells-Derived Cardiomyocytes for In Vitro Functional Assay. PLOS ONE, 7(11), e48483. [Link]
- Zhang, Y., et al. (2022). Assessing Drug-Induced Mitochondrial Toxicity in Cardiomyocytes: Implications for Preclinical Cardiac Safety Evaluation. International Journal of Molecular Sciences, 23(19), 11849. [Link]
- Liu, C., et al. (2021). GS-967 and Eleclazine Block Sodium Channels in Human Induced Pluripotent Stem Cell-Derived Cardiomyocytes. The Journal of Pharmacology and Experimental Therapeutics, 377(1), 74-85. [Link]
- Clements, M., & Thomas, N. (2016). Automated Electrophysiological and Pharmacological Evaluation of Human Pluripotent Stem Cell-Derived Cardiomyocytes. Stem Cells International, 2016, 1045040. [Link]

© 2026 BenchChem. All rights reserved.

- Sirenko, O., et al. (2017). High-Content Assay Multiplexing for Toxicity Screening in Induced Pluripotent Stem Cell-Derived Cardiomyocytes and Hepatocytes. SLAS Discovery, 22(5), 503-516. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. The ryanodine receptor stabilizer S107 ameliorates contractility of adult Rbm20 knockout rat cardiomyocytes - PMC [pmc.ncbi.nlm.nih.gov]
- 2. S107 | RyR2 stabilizer | Probechem Biochemicals [probechem.com]
- 3. medchemexpress.com [medchemexpress.com]
- 4. Adult ventricular cardiomyocytes: isolation and culture. | Semantic Scholar [semanticscholar.org]
- 5. Adult ventricular cardiomyocytes: isolation and culture - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Video: Isolation and Cultivation of Adult Rat Cardiomyocytes [jove.com]
- 7. Protocol for Isolation, Transfection, and Lon - JoVE Journal [jove.com]
- 8. escholarship.org [escholarship.org]
- 9. bio-protocol.org [bio-protocol.org]
- 10. sigmaaldrich.com [sigmaaldrich.com]
- 11. Long term culture of HL-1 cardiomyocytes in modular poly(ethylene glycol) microsphere-based scaffolds crosslinked in the phase separated state - PMC [pmc.ncbi.nlm.nih.gov]
- 12. multichannelsystems.com [multichannelsystems.com]
- 13. AC16 Human Cardiomyocyte Cell Line Millipore [sigmaaldrich.com]
- 14. atcc.org [atcc.org]
- 15. Using human pluripotent stem cell-derived cardiomyocytes to test drug cardiac toxicity | NC3Rs [nc3rs.org.uk]

© 2026 BenchChem. All rights reserved.

- 16. Comprehensive Translational Assessment of Human-Induced Pluripotent Stem Cell Derived Cardiomyocytes for Evaluating Drug-Induced Arrhythmias - PMC [pmc.ncbi.nlm.nih.gov]
- 17. Considerations for an In Vitro, Cell-Based Testing Platform for Detection of Drug-Induced Inotropic Effects in Early Drug Development. Part 2: Designing and Fabricating Microsystems for Assaying Cardiac Contractility With Physiological Relevance Using Human iPSC-Cardiomyocytes - PMC [pmc.ncbi.nlm.nih.gov]
- 18. sigmaaldrich.com [sigmaaldrich.com]
- 19. merckmillipore.com [merckmillipore.com]
- 20. Frontiers | Modulation of Calcium Transients in Cardiomyocytes by Transient Receptor Potential Canonical 6 Channels [frontiersin.org]
- 21. researchgate.net [researchgate.net]
- 22. The ryanodine receptor stabilizer S107 ameliorates contractility of adult Rbm20 knockout rat cardiomyocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
- 23. GS-967 and Eleclazine Block Sodium Channels in Human Induced Pluripotent Stem Cell-Derived Cardiomyocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
- 24. Automated Electrophysiological and Pharmacological Evaluation of Human Pluripotent Stem Cell-Derived Cardiomyocytes - PMC [pmc.ncbi.nlm.nih.gov]
- 25. Chronic Cardiotoxicity Assay: hiPSC-Derived Cardiomyocytes [metrionbiosciences.com]
- 26. mdpi.com [mdpi.com]

- To cite this document: BenchChem. [Application Note: In Vitro Functional Assessment of S107 Hydrochloride in Cardiomyocytes]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b2382890/docs#application-note-in-vitro-functional-assessment-of-s107-hydrochloride-in-cardiomyocytes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

© 2026 BenchChem. All rights reserved.

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.